5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole

• IUPAC Name: 5-nitro-7H-triazolo[4,5-g][2,1,3]benzoxadiazole
• InChI: InChI=1S/C6H2N6O3/c13-12(14)3-1-2-4(10-15-9-2)6-5(3)7-11-8-6/h1H,(H,7,8,11)
• InChI Key: WQEUWGIDYRXUOH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NNN=C2C3=NON=C31)[N+](=O)[O-]
• Molecular Formula: C6H2N6O3
• Molecular Weight: 206.12 g/mol

Description

5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole (NTO) is a heterocyclic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. NTO is a member of the benzoxadiazole family of compounds, which are known for their diverse biological and chemical properties.

Mechanism of Action

The mechanism of action of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole is not fully understood, but studies have suggested that it may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. In addition, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to inhibit the growth of bacteria and viruses by disrupting their cell membranes.
Biochemical and physiological effects:
5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole can induce DNA damage and inhibit DNA synthesis in cancer cells. In addition, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to disrupt bacterial and viral cell membranes, leading to cell death. In vivo studies have shown that 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole in lab experiments is its high purity and stability. 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole is its potential toxicity. 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to be toxic to some cell types, and caution should be taken when handling and using this compound.

Future Directions

There are several future directions for the study of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole. One area of interest is the development of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole-based drugs for the treatment of cancer and infectious diseases. Another area of interest is the use of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole as a fluorescent probe for the detection of metal ions in biological and environmental samples. Additionally, further studies are needed to elucidate the mechanism of action of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole and to investigate its potential toxicity and environmental impact.
In conclusion, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole is a promising compound with potential applications in medicine, agriculture, and material science. Its synthesis method has been optimized to produce high yields of pure 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole. 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to exhibit diverse biological and chemical properties, including anticancer, antimicrobial, and antiviral properties. However, caution should be taken when handling and using 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole due to its potential toxicity. Future studies are needed to fully understand the mechanism of action of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole and to investigate its potential applications and limitations.

Synthesis Methods

The synthesis of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole involves the reaction of 2-nitrobenzaldehyde with 5-aminotetrazole in the presence of sulfuric acid. The resulting intermediate is then cyclized with acetic anhydride to form 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole. This method has been optimized to produce high yields of 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole with good purity.

Scientific Research Applications

5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been extensively studied for its potential applications in various fields. In medicine, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been shown to exhibit anticancer, antimicrobial, and antiviral properties. In agriculture, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been used as a pesticide due to its insecticidal and fungicidal properties. In material science, 5-nitro-6H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole has been used as a fluorescent probe for the detection of metal ions.